Cas no 60034-28-8 (Crotonyl isothiocyanate)

• Product Name: Crotonyl isothiocyanate
• CAS No: 60034-28-8
• MF: C₅H₅NOS
• MW: 127.164299726486
• MDL: MFCD08461770
• CID: 525263
• PubChem ID: 5365813
• Update Time: 2025-06-08

Crotonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoyl isothiocyanate
• Crotonyl isothiocyanate
• (2E)-2-Butenoyl isothiocyanate
• (E)-1-isothiocyanato-2-buten-1-one
• (E)-1-isothiocyanatobut-2-en-1-one
• AC1NSMBD
• (E)-but-2-enoyl isothiocyanate
• AKOS006343975
• 32786-19-9
• 60034-28-8
• (2E)-2-Butenoyl isothiocyanate #
• Crotonyl isothiocyanic acid
• 2-Butenoylisothiocyanate
• MFCD08461770

• MDL： MFCD08461770
• Inchi： 1S/C5H5NOS/c1-2-3-5(7)6-4-8/h2-3H,1H3/b3-2+
• InChI Key： GGYYXENTGJDZTN-NSCUHMNNSA-N
• SMILES： S=C=NC(/C=C/C)=O

Computed Properties

• Exact Mass: 127.00925
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• Density: 1,1 g/cm3
• Boiling Point: 78-80°C 17mm
• PSA: 29.43

Crotonyl isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL